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Compound of Interest

Compound Name: Phenobarbital-D5 (D-label on ring)

Cat. No.: B1591610

Technical Guide: Phenobarbital-D5 (Phenyl-D5)

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the isotopically labeled compound,
Phenobarbital-D5, where the deuterium atoms are located on the phenyl ring. This internal
standard is crucial for quantitative analysis in various applications, including clinical toxicology,
forensic analysis, and urine drug testing, often utilized in conjunction with Gas
Chromatography/Mass Spectrometry (GC/MS) or Liquid Chromatography/Mass Spectrometry
(LC/MS) methodologies.

Physicochemical Data

The key quantitative identifiers for Phenobarbital-D5 (ring-labeled) are summarized in the table
below.

Identifier Value

CAS Number 72793-46-5[1][2][3]
Molecular Formula C12D5H7N203[1][3]
Molecular Weight 237.27 g/mol [1][2][3][4]
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Molecular Structure

The structural formula of Phenobarbital-D5 (ring-labeled) is depicted in the following diagram,
highlighting the positions of the five deuterium atoms on the phenyl group.
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Caption: Molecular structure of Phenobarbital-D5 (ring-labeled).

Experimental Protocols

While specific experimental protocols can vary significantly based on the analytical
instrumentation and matrix (e.g., blood, urine, plasma), a general workflow for the use of
Phenobarbital-D5 as an internal standard in a quantitative LC/MS analysis is outlined below.
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Caption: General workflow for sample analysis using an internal standard.
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Methodology Detail:

o Sample Preparation: The biological matrix is first treated to remove interfering substances.
This may involve protein precipitation with a solvent like acetonitrile, or a more rigorous solid-
phase extraction (SPE) for cleaner samples.

 Internal Standard Spiking: A known concentration of Phenobarbital-D5 in a suitable solvent
(e.g., methanol) is added to all samples, calibrators, and quality controls.

o Extraction & Concentration: The sample is vortexed to ensure thorough mixing and then
centrifuged to pellet precipitated proteins or other solids. The resulting supernatant is
transferred to a clean vial for analysis. Depending on the required sensitivity, this extract may
be evaporated and reconstituted in a smaller volume of mobile phase.

o LC/MS Analysis: The prepared sample is injected into the LC/MS system. The analyte
(Phenobarbital) and the internal standard (Phenobarbital-D5) are chromatographically
separated, typically on a C18 column. Detection is achieved using a mass spectrometer
operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and
sensitivity.

o Data Analysis: The peak areas of the analyte and the internal standard are measured. A
calibration curve is generated by plotting the ratio of the analyte peak area to the internal
standard peak area against the concentration of the calibrators. The concentration of the
unknown samples is then determined from this curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular weight of Phenobarbital-D5
(D-label on ring).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591610#cas-number-and-molecular-weight-of-
phenobarbital-d5-d-label-on-ring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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